Cas no 890098-13-2 (3-Bromo-4'-iodobenzophenone)

3-Bromo-4'-iodobenzophenone structure
3-Bromo-4'-iodobenzophenone structure
Product Name:3-Bromo-4'-iodobenzophenone
CAS No:890098-13-2
MF:C13H8BrIO
MW:387.010495185852
MDL:MFCD02260364
CID:1936982
PubChem ID:24722806
Update Time:2025-04-21

3-Bromo-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-4'-IODOBENZOPHENONE
    • (3-bromophenyl)-(4-iodophenyl)methanone
    • LogP
    • MFCD02260364
    • DTXSID20641499
    • 890098-13-2
    • AKOS009338499
    • (3-Bromophenyl)(4-iodophenyl)methanone
    • 3-Bromo-4'-iodobenzophenone
    • MDL： MFCD02260364
    • Inchi： 1S/C13H8BrIO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8H
    • InChI Key： UZSFJVSPCZOCKL-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1)C(C1C=CC=C(C=1)Br)=O

Computed Properties

  • Exact Mass: 385.88000
  • Monoisotopic Mass: 385.88033Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.88
  • Boiling Point: 422.4°C at 760 mmHg
  • Flash Point: 209.3°C
  • Refractive Index: 1.667
  • PSA: 17.07000
  • LogP: 4.28470

3-Bromo-4'-iodobenzophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Bromo-4'-iodobenzophenone Pricemore >>

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3-Bromo-4'-iodobenzophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:890098-13-2)3-Bromo-4'-iodobenzophenone
Order Number:A1188506
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:07
Price ($):313.0
Email:sales@amadischem.com

3-Bromo-4'-iodobenzophenone Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:890098-13-2)3-Bromo-4'-iodobenzophenone
A1188506
Purity:99%
Quantity:5g
Price ($):313.0
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